Catalyst- and reagent-free 1,6-hydrophosphonylation of p-quinone methides: a practical approach for the synthesis of diarylmethyl phosphine oxides†
Organic & Biomolecular Chemistry Pub Date: 2019-07-19 DOI: 10.1039/C9OB01326A
Abstract
We developed a catalyst-, reagent-, and additive-free protocol with 100% atom economy for the synthesis of diarylmethyl phosphine oxides via 1,6-hydrophosphonylation of p-quinone methides using water as a green solvent. The reaction showed broad scope with excellent functional group tolerance. The practicability of this method was demonstrated by carrying out the reaction on the gram scale whereby product was obtained in high yield by the filtration technique avoiding chromatographic purification.
Recommended Literature
- [1] Encapsulation technology to improve biological resource recovery: recent advancements and research opportunities†
- [2] Palladium-catalysed enantio- and regioselective (3 + 2) cycloaddition reactions of sulfamidate imine-derived 1-azadienes towards spirocyclic cyclopentanes†
- [3] Contents list
- [4] Thermodynamically stable vesicle formation of biodegradable double mPEG-tailed amphiphiles with sulfonate head group†
- [5] Non-catalyzed and Pt/γ-Al2O3-catalyzed hydrothermal cellulose dissolution–conversion: influence of the reaction parameters and analysis of the unreacted cellulose
- [6] A novel genetically encoded fluorescent protein as a Cu(i) indicator†
- [7] Electrophoretic deposition of TiO2 nanorods for low-temperature dye-sensitized solar cells
- [8] Decarboxylative reduction of free aliphatic carboxylic acids by photogenerated cation radical†
- [9] Impact of helical organization on the photovoltaic properties of oligothiophene supramolecular polymers†
- [10] Enhanced field-emission of silver nanoparticle–graphene oxide decorated ZnO nanowire arrays
Journal Nameļ¼Organic & Biomolecular Chemistry
Research Products
-
CAS no.: 108561-00-8
-
CAS no.: 124387-19-5
